Cas no 42885-14-3 (5-methylpyridine-3-carbonitrile)
5-methylpyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyano-5-methylpyridine
- 5-Cyano-3-picoline~5-Methylnicotinonitrile~5-Methylpyridine-3-carbonitrile
- 5-Methylnicotinonitrile
- 5-Methylpyridine-3-carbonitrile
- 5-Methyl-nicotinonitrile
- 5-Methyl-3-pyridinecarbonitrile
- 3-pyridinecarbonitrile, 5-methyl-
- 15462UXN1X
- 3-Cyano-5-methylpyridine (3-Cyano-5-picoline)
- 5-Cyano-3-picoline
- 5-cyano-3-methylpyridine
- 3-Pyridinecarbonitrile,5-methyl-
- VDWQWOXVBXURMT-UHFFFAOYSA-N
- STR05585
- BBL003305
- SBB0
- 3-METHYL-5-CYANOPYRIDINE
- CS-0062464
- Q27251690
- CHEMBL4528869
- UNII-15462UXN1X
- DTXSID30962768
- MFCD00673151
- NS00057765
- EINECS 255-988-8
- InChI=1/C7H6N2/c1-6-2-7(3-8)5-9-4-6/h2,4-5H,1H
- 5-Methylpyridine-3-carbonitrile, 97%
- AMY20773
- FT-0615546
- NICOTINONITRILE, 5-METHYL-
- AKOS005614055
- Z1203162272
- SCHEMBL149800
- AC-24547
- 42885-14-3
- J-517819
- SY027541
- EN300-102147
- STK895069
- ALBB-025749
- 5-methylpyridine-3-carbonitrile
-
- MDL: MFCD00673151
- Inchi: 1S/C7H6N2/c1-6-2-7(3-8)5-9-4-6/h2,4-5H,1H3
- InChI Key: VDWQWOXVBXURMT-UHFFFAOYSA-N
- SMILES: N1C=C(C#N)C=C(C=1)C
- BRN: 111258
Computed Properties
- Exact Mass: 118.05300
- Monoisotopic Mass: 118.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.9
- Topological Polar Surface Area: 36.7
Experimental Properties
- Color/Form: solid
- Density: 1.08
- Melting Point: 83-87 °C
- Boiling Point: 237.2 °C at 760 mmHg
- Flash Point: 93.7 °C
- Refractive Index: 1.531
- PSA: 36.68000
- LogP: 1.26168
- Solubility: Insoluble
5-methylpyridine-3-carbonitrile Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H301-H315-H318-H335
- Warning Statement: P261-P280-P301+P310-P305+P351+P338
- Hazardous Material transportation number:UN 2811 6.1/PG 3
- WGK Germany:3
- Hazard Category Code: 22-37/38-41
- Safety Instruction: S26; S36/39; S36
-
Hazardous Material Identification:
- HazardClass:6.1
- PackingGroup:III
- Safety Term:6.1
- Packing Group:III
- Risk Phrases:R22; R37/38; R41; R36/37/38
5-methylpyridine-3-carbonitrile Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-methylpyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026002401-5g |
3-Cyano-5-methylpyridine |
42885-14-3 | 97% | 5g |
$467.19 | 2023-09-01 | |
| Fluorochem | 024699-25g |
5-Methyl-nicotinonitrile |
42885-14-3 | 98% | 25g |
£912.00 | 2022-03-01 | |
| Chemenu | CM178133-1g |
5-Methylnicotinonitrile |
42885-14-3 | 98% | 1g |
$147 | 2021-08-05 | |
| Chemenu | CM178133-5g |
5-Methylnicotinonitrile |
42885-14-3 | 98% | 5g |
$404 | 2021-08-05 | |
| TRC | M327955-50mg |
5-methylpyridine-3-carbonitrile |
42885-14-3 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M327955-100mg |
5-methylpyridine-3-carbonitrile |
42885-14-3 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M327955-500mg |
5-methylpyridine-3-carbonitrile |
42885-14-3 | 500mg |
$ 230.00 | 2022-06-04 | ||
| Chemenu | CM178133-1g |
5-Methylnicotinonitrile |
42885-14-3 | 98% | 1g |
$69 | 2022-06-11 | |
| Chemenu | CM178133-5g |
5-Methylnicotinonitrile |
42885-14-3 | 98% | 5g |
$291 | 2022-06-11 | |
| Chemenu | CM178133-25g |
5-Methylnicotinonitrile |
42885-14-3 | 98% | 25g |
$1257 | 2022-06-11 |
5-methylpyridine-3-carbonitrile Suppliers
5-methylpyridine-3-carbonitrile Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 5-methylpyridine-3-carbonitrile
Research Brief on 5-methylpyridine-3-carbonitrile (CAS: 42885-14-3) in Chemical Biology and Pharmaceutical Applications
5-methylpyridine-3-carbonitrile (CAS: 42885-14-3) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by a pyridine ring substituted with a methyl group at the 5-position and a nitrile group at the 3-position, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting complex diseases such as cancer and neurodegenerative disorders.
One of the most notable advancements involving 5-methylpyridine-3-carbonitrile is its role in the synthesis of novel kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other proliferative diseases. Researchers have successfully utilized 5-methylpyridine-3-carbonitrile as a scaffold to develop potent and selective inhibitors for specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the design of inhibitors targeting the epidermal growth factor receptor (EGFR), a well-known oncogenic driver in non-small cell lung cancer (NSCLC). The study reported enhanced binding affinity and reduced off-target effects, underscoring the compound's potential in precision medicine.
In addition to its applications in oncology, 5-methylpyridine-3-carbonitrile has also been explored in the context of neurodegenerative diseases. A recent investigation published in ACS Chemical Neuroscience revealed that derivatives of this compound exhibit neuroprotective properties by modulating oxidative stress and inflammation pathways. The study employed in vitro and in vivo models to demonstrate the compound's ability to mitigate neuronal damage, suggesting its promise as a therapeutic candidate for conditions such as Alzheimer's and Parkinson's diseases. These findings align with the growing interest in repurposing heterocyclic compounds for neuropharmacology.
The synthetic versatility of 5-methylpyridine-3-carbonitrile further extends to its use in the development of agrochemicals and materials science. Researchers have leveraged its reactivity to create novel pesticides with improved efficacy and environmental safety profiles. A 2022 report in the Journal of Agricultural and Food Chemistry highlighted the compound's role in the synthesis of next-generation insecticides that target specific pests while minimizing harm to non-target organisms. This dual focus on efficacy and sustainability reflects the broader trends in green chemistry and responsible innovation.
Despite these promising developments, challenges remain in the optimization of 5-methylpyridine-3-carbonitrile-based compounds. Issues such as bioavailability, metabolic stability, and toxicity profiles require further investigation to translate laboratory findings into clinically viable therapies. Ongoing research aims to address these limitations through structural modifications and advanced formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into real-world applications.
In conclusion, 5-methylpyridine-3-carbonitrile (CAS: 42885-14-3) represents a valuable building block in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to agrochemical development, underscore its significance in addressing global health and environmental challenges. Future studies will likely focus on refining its properties and expanding its utility, paving the way for innovative solutions in medicine and beyond.
42885-14-3 (5-methylpyridine-3-carbonitrile) Related Products
- 61391-07-9(5-Ethylnicotinonitrile)
- 10177-11-4(5-Phenylnicotinonitrile)
- 152803-05-9(5-ethynylpyridine-3-carbonitrile)
- 34846-64-5(quinoline-3-carbonitrile)
- 34846-65-6(Isoquinoline-4-carbonitrile)
- 65520-09-4(3-Pyridinecarbonitrile, hydrochloride (1:1))
- 1195-58-0(3,5-Pyridinedicarbonitrile)
- 100-54-9(pyridine-3-carbonitrile)
- 294648-03-6(Benzonitrile,4-(3-pyridinyl)-)
- 100949-02-8(5-ethenyl-3-Pyridinecarbonitrile)